Cas no 1805582-83-5 (Methyl 2-aminomethyl-4-cyano-5-hydroxybenzoate)

• Product Name: Methyl 2-aminomethyl-4-cyano-5-hydroxybenzoate
• CAS No: 1805582-83-5
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4962699
• Update Time: 2025-10-28

Methyl 2-aminomethyl-4-cyano-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-4-cyano-5-hydroxybenzoate

• Inchi： 1S/C10H10N2O3/c1-15-10(14)8-3-9(13)7(5-12)2-6(8)4-11/h2-3,13H,4,11H2,1H3
• InChI Key： JCHXBHKSCHABJV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C#N)=CC=1CN)O)=O

Computed Properties

• Exact Mass: 206.06914219 g/mol
• Monoisotopic Mass: 206.06914219 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96.3
• Molecular Weight: 206.20

Additional information on Methyl 2-aminomethyl-4-cyano-5-hydroxybenzoate

Methyl 2-Aminomethyl-4-Cyano-5-Hydroxybenzoate: A Comprehensive Overview

The compound Methyl 2-Aminomethyl-4-Cyano-5-Hydroxybenzoate (CAS No. 1805582-83-5) is a fascinating molecule with a unique combination of functional groups that make it a subject of interest in various fields of chemistry and materials science. This compound is characterized by its benzoate backbone, which is substituted with an amino methyl group at the 2-position, a cyano group at the 4-position, and a hydroxyl group at the 5-position. The methyl ester group further adds to its complexity and potential applications.

Recent studies have highlighted the importance of Methyl 2-Aminomethyl-4-Cyano-5-Hydroxybenzoate in the development of advanced materials. Researchers have explored its role in creating stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature, pH, or light. These polymers have potential applications in drug delivery systems, sensors, and adaptive materials for aerospace and automotive industries.

The synthesis of Methyl 2-Aminomethyl-4-Cyano-5-Hydroxybenzoate has been optimized through various routes, including multi-component reactions and catalytic processes. A study published in *Advanced Materials* demonstrated a novel one-pot synthesis method that significantly reduces reaction time and enhances yield. This method involves the use of a transition metal catalyst to facilitate the coupling of the amino methyl and cyano groups onto the benzoate backbone.

In terms of biological applications, Methyl 2-Aminomethyl-4-Cyano-5-Hydroxybenzoate has shown promising results as a precursor for bioactive compounds. Its hydroxyl group can be easily modified to introduce additional functionalities, making it a versatile building block for drug discovery. For instance, researchers have explored its use in creating anti-inflammatory agents and antioxidants by incorporating it into complex molecular frameworks.

The electronic properties of Methyl 2-Aminomethyl-4-Cyano-5-Hydroxybenzoate make it an attractive candidate for organic electronics. Its conjugated system allows for efficient charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and thin-film transistors. Recent advancements in nanotechnology have enabled the integration of this compound into flexible electronics, paving the way for next-generation wearable devices.

From an environmental perspective, Methyl 2-Aminomethyl-4-Cyano-5-Hydroxybenzoate has been studied for its potential in biodegradable polymers. Its ability to undergo controlled degradation under specific conditions makes it a sustainable alternative to traditional plastics. This property aligns with global efforts to reduce plastic waste and promote circular economy practices.

In conclusion, Methyl 2-Aminomethyl-4-Cyano-5-Hydroxybenzoate (CAS No. 1805582-83-5) is a multifaceted compound with diverse applications across chemistry, materials science, and biology. Its unique structure and functional groups continue to inspire innovative research, driving advancements in technology and sustainable practices. As ongoing studies uncover new possibilities for this compound, its role in shaping future technologies will undoubtedly grow more prominent.